(2S,4R)-1-[(tert-butoxy)carbonyl]-4-[(thiophen-3-yl)methyl]pyrrolidine-2-carboxylic acid

• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(thiophen-3-ylmethyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C15H21NO4S/c1-15(2,3)20-14(19)16-8-11(7-12(16)13(17)18)6-10-4-5-21-9-10/h4-5,9,11-12H,6-8H2,1-3H3,(H,17,18)
• InChI Key: IIESDVPCWUNUMR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)O)CC2=CSC=C2
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

“(2S,4R)-1-[(tert-butoxy)carbonyl]-4-[(thiophen-3-yl)methyl]pyrrolidine-2-carboxylic acid” is a chiral pyrrolidine derivative characterized by a tert-butoxycarbonyl (Boc)-protected amine at position 1 and a carboxylic acid group at position 2. The stereochemistry (2S,4R) ensures a rigid scaffold, while the C4 substituent, (thiophen-3-yl)methyl, introduces a sulfur-containing heteroaromatic moiety. This compound is primarily utilized in medicinal chemistry and peptide synthesis, where the Boc group acts as a transient protecting group for amines, and the thiophene-methyl substituent may enhance lipophilicity or enable π-interactions in biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,4R)-1-(tert-Butoxycarbonyl)-4-(thiophen-3-ylmethyl)pyrrolidine-2-carboxylic acid typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as an amino acid derivative.

Introduction of the Thiophen-3-ylmethyl Group: The thiophen-3-ylmethyl group can be introduced via a nucleophilic substitution reaction using a thiophen-3-ylmethyl halide and a suitable nucleophile.

Protection with Boc Group: The tert-butoxycarbonyl (Boc) protecting group is introduced using di-tert-butyl dicarbonate (Boc2O) in the presence of a base, such as triethylamine.

Industrial Production Methods

Industrial production of (2S,4R)-1-(tert-Butoxycarbonyl)-4-(thiophen-3-ylmethyl)pyrrolidine-2-carboxylic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes:

Batch or Continuous Flow Reactors: To control reaction parameters such as temperature, pressure, and reaction time.

Purification Techniques: Such as crystallization, chromatography, and recrystallization to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(thiophen-3-ylmethyl)pyrrolidine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The thiophen-3-ylmethyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The Boc protecting group can be removed under acidic conditions to yield the free amine.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Deprotection: Trifluoroacetic acid (TFA) is commonly used to remove the Boc protecting group.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohols.

Substitution: Free amines.

Scientific Research Applications

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(thiophen-3-ylmethyl)pyrrolidine-2-carboxylic acid has various applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex molecules and as a chiral auxiliary in asymmetric synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2S,4R)-1-(tert-Butoxycarbonyl)-4-(thiophen-3-ylmethyl)pyrrolidine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of enzymes or receptors, affecting various biochemical processes. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Variations

The compound belongs to a broader class of Boc-protected pyrrolidine-2-carboxylic acids. Key structural analogs differ in the substituent at the C4 position, which directly influences physicochemical properties, reactivity, and applications.

Table 1: Substituent-Specific Comparisons

Compound Name (Configuration)	C4 Substituent	Molecular Weight (g/mol)	Key Properties/Applications	References
Target Compound (2S,4R)	(Thiophen-3-yl)methyl	~283 (estimated)	Enhanced lipophilicity; potential bioactivity	[Inferred]
(2S,4R)-4-(4-Methylbenzyl) analog	4-Methylbenzyl	291.34	Intermediate in chemical synthesis
(2S,4R)-4-(Trifluoromethyl) analog	Trifluoromethyl	283	Fluorinated building block
(2S,4R)-4-Methoxy analog	Methoxy	245.27	Improved solubility; research reagent
(2S,4R)-4-Hydroxy analog	Hydroxy	231	Hydrophilic; biochemical intermediate
(2S,4R)-4-(Methylsulfanyl) analog	Methylsulfanyl	261.34	Thioether linker; protease inhibitor studies

Key Observations

Electronic and Steric Effects :

• The (thiophen-3-yl)methyl group introduces an electron-rich aromatic system, enabling π-π stacking or hydrogen-bonding interactions absent in alkyl or methoxy analogs .
• Trifluoromethyl (CF₃) and methylsulfanyl (SMe) substituents impart distinct electronic profiles: CF₃ is electron-withdrawing, while SMe is moderately electron-donating, affecting reactivity in nucleophilic substitutions .

Solubility and Lipophilicity :

• Hydrophilic groups (e.g., hydroxy, methoxy) enhance aqueous solubility, whereas aromatic (thiophene, benzyl) or fluorinated groups increase lipophilicity, impacting membrane permeability .

Synthetic Utility :

• The Boc group is universally retained for amine protection, but C4 modifications require tailored strategies. For example:

• Thiophene-methyl incorporation may involve alkylation of pyrrolidine with a thiophene-containing electrophile .
• Methoxy or hydroxy groups are introduced via oxidation or nucleophilic substitution .

Safety Profiles :

• Analogs like (2R,4S)-4-phenylpyrrolidine-2-carboxylic acid exhibit acute oral toxicity (H302) and skin irritation (H315), suggesting that bulkier aromatic substituents may elevate hazards . The thiophene derivative’s safety data remains unreported but warrants caution due to structural similarity.

Table 2: Reactivity and Application Highlights

Compound	Reactivity Profile	Applications	References
Target Compound	Boc deprotection under acidic conditions	Peptide synthesis; drug discovery	[3], [10]
4-Trifluoromethyl analog	Stable to hydrolysis; resistant to oxidation	Fluorinated drug scaffolds
4-Hydroxy analog	Prone to esterification or glycosylation	Bioconjugation; prodrug development

Biological Activity

(2S,4R)-1-[(tert-butoxy)carbonyl]-4-[(thiophen-3-yl)methyl]pyrrolidine-2-carboxylic acid is a complex organic compound that has garnered attention due to its potential biological activities. This compound belongs to the class of pyrrolidine derivatives, which are known for various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Chemical Structure and Properties

The molecular formula for this compound is C$_{15}$H$_{21}$NO$_4$S, with a molecular weight of approximately 311.40 g/mol. The structure features a pyrrolidine ring substituted with a tert-butoxycarbonyl group and a thiophene moiety, which may contribute to its biological activities.

Anticancer Activity

Recent studies have explored the anticancer potential of pyrrolidine derivatives. For example, compounds similar to (2S,4R)-1-[(tert-butoxy)carbonyl]-4-[(thiophen-3-yl)methyl]pyrrolidine-2-carboxylic acid have shown promising results in inhibiting cancer cell proliferation. A study indicated that derivatives with thiophene substitutions exhibited significant cytotoxicity against various cancer cell lines, suggesting that the thiophene ring enhances the compound's ability to interact with biological targets involved in cancer progression .

Antimicrobial Properties

The antimicrobial activity of this compound has also been investigated. Pyrrolidine derivatives have demonstrated effectiveness against a range of bacterial strains, and the presence of the thiophene group may enhance this activity due to its electron-rich nature, which can facilitate interactions with microbial cell membranes. Research has shown that compounds containing thiophene rings exhibit stronger antibacterial effects compared to their non-thiophene counterparts .

The biological activity of (2S,4R)-1-[(tert-butoxy)carbonyl]-4-[(thiophen-3-yl)methyl]pyrrolidine-2-carboxylic acid is believed to involve multiple mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell metabolism or bacterial growth.
• Receptor Interaction : It may act as a ligand for specific receptors, modulating signaling pathways critical for cell survival and proliferation.
• Membrane Disruption : The interaction between the thiophene moiety and lipid membranes could lead to increased permeability and subsequent cell death in microbial pathogens .

Study on Cytotoxicity

In a recent case study, (2S,4R)-1-[(tert-butoxy)carbonyl]-4-[(thiophen-3-yl)methyl]pyrrolidine-2-carboxylic acid was tested against several human cancer cell lines. The results indicated a dose-dependent reduction in cell viability, with IC$_{50}$ values significantly lower than those of traditional chemotherapeutics .

Antimicrobial Efficacy

Another study evaluated the antimicrobial efficacy of this compound against Staphylococcus aureus and Escherichia coli. The compound showed minimum inhibitory concentrations (MICs) comparable to established antibiotics, highlighting its potential as an alternative treatment for bacterial infections .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Significant cytotoxicity in cancer cells
Antimicrobial	Effective against S. aureus and E. coli
Mechanism	Enzyme inhibition and receptor modulation

Q & A

Q. Conflicting computational vs. experimental binding affinities: What factors contribute?

• Resolution : Adjust force field parameters (e.g., AMBER vs. CHARMM) to better model sulfur-aromatic interactions. Validate with isothermal titration calorimetry (ITC) .